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Compound of Interest

Compound Name: Azetidine-2-carboxylic acid

Cat. No.: B014583

Technical Support Center: Azetidine-2-
carboxylic Acid

This technical support center provides best practices for the handling and disposal of
Azetidine-2-carboxylic acid, targeting researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What is Azetidine-2-carboxylic acid and what are its primary hazards?

Azetidine-2-carboxylic acid is a non-proteinogenic amino acid analogue of proline.[1][2] It can
be mistakenly incorporated into proteins in place of proline, leading to altered protein structure
and function.[1][3] The primary hazards include potential toxicity and teratogenic effects.[2][3] It
may cause eye, skin, and respiratory tract irritation.[4][5]

Q2: What are the immediate first aid procedures in case of exposure?

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][6]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[4][7]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen and seek medical attention.[6][7]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid immediately.[6]

Q3: What personal protective equipment (PPE) is required when handling Azetidine-2-
carboxylic acid?

Eye Protection: Chemical safety goggles or glasses with side shields are recommended.[4]

[61[7]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[8]

» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[6][7]

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved
respirator (such as a type N95) is recommended.[4][9]

Q4: How should | store Azetidine-2-carboxylic acid?

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6] For long-term
storage, it is often recommended to store it in a freezer at temperatures below -20°C.[3] Keep it
away from incompatible substances such as strong oxidizing agents and strong acids.[4][7]

Q5: How do | properly dispose of Azetidine-2-carboxylic acid waste?

Dispose of waste in accordance with federal, state, and local environmental control regulations.
[4] It should be treated as hazardous waste and disposed of by a licensed professional waste
disposal service. Do not allow the chemical to enter drains or waterways.[4]

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

o Possible Cause 1: Degradation of the compound.
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o Troubleshooting: Azetidine-2-carboxylic acid is generally stable under recommended
storage conditions.[4] However, exposure to light and heat can cause degradation.[10]
Ensure the compound has been stored properly in a tightly sealed container in a cool, dark
place. If degradation is suspected, it is recommended to use a fresh batch of the
compound.

o Possible Cause 2: Incorrect solvent or solubility issues.

o Troubleshooting: Azetidine-2-carboxylic acid has varying solubility in different solvents.
It is soluble in water but may have limited solubility in other organic solvents.[11] Refer to
the solubility data table below. Ensure the compound is fully dissolved before use in your
experiment. Sonication may be required to dissolve it in some solvents.[12]

Issue 2: Difficulty Dissolving the Compound
o Possible Cause: Use of an inappropriate solvent.

o Troubleshooting: Azetidine-2-carboxylic acid is readily soluble in water.[11] For other
solvents, refer to the quantitative data table on solubility. If using DMSO, be aware that it is
reported to be insoluble, and moisture-absorbing DMSO can further reduce solubility.[3]

o Possible Cause: Low temperature of the solvent.

o Troubleshooting: Solubility can be temperature-dependent. Gently warming the solvent (if
appropriate for your experiment) may aid in dissolution.

Quantitative Data

Physical and Chemical Properties

Property Value Reference
Molecular Formula C4H7NO2 [1]

Molar Mass 101.10 g/mol [1]
Appearance White crystalline solid/powder [1][11]
Melting Point 215°C [1]
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Solubility Data

Solvent Solubility Reference
Water 5.0 g/100 ml [1]

Water 20 mg/mL [3]

Water 50 mg/mL (with sonication) [12]

PBS (pH 7.2) 1 mg/ml [13]
Methanol Moderately soluble [11]
Ethanol Moderately soluble [11]

DMF Slightly soluble [13]

DMSO Insoluble [3]

Hexane Limited solubility [11]

Experimental Protocols

Protocol 1: Small Spill Neutralization and Cleanup

o Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-
ventilated.

o Wear Appropriate PPE: At a minimum, wear chemical safety goggles, gloves, and a lab coat.
For larger spills or if dust is generated, a respirator is recommended.

o Contain the Spill: Use a spill absorbent material to dike the spill and prevent it from
spreading.[8]

o Neutralize the Spill: Since Azetidine-2-carboxylic acid is an acid, use a weak base such as
sodium bicarbonate (baking soda) or calcium carbonate to neutralize it.[14] Gently sprinkle
the neutralizing agent over the spill.[14]

o Check for Neutralization: Continue adding the neutralizing agent until fizzing stops.[14] You
can use pH paper to confirm that the spill has been neutralized to a pH between 6 and 8.[15]
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e Absorb and Collect: Once neutralized, absorb the material with an inert absorbent like sand
or spill pads.[14]

» Dispose of Waste: Carefully scoop the absorbed material into a designated hazardous waste
container.[8] Label the container appropriately.

o Decontaminate the Area: Clean the spill area with soap and water.[8]

o Dispose of Contaminated PPE: Remove and dispose of all contaminated PPE as hazardous
waste.

e Wash Hands: Thoroughly wash your hands after the cleanup is complete.
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Caption: General workflow for handling Azetidine-2-carboxylic acid.
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Caption: Step-by-step procedure for responding to a spill.
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Caption: Troubleshooting logic for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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